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An In-depth Technical Guide for Scientists and Drug Development Professionals

The gem5 simulator is a powerful and flexible tool for computer architecture research, offering
a variety of CPU models to suit different research needs. For researchers, scientists, and drug
development professionals leveraging simulation in their work, understanding the trade-offs
between these models is crucial for obtaining accurate and timely results. This guide provides
an in-depth technical exploration of three core CPU models in gem5: AtomicSimpleCPU,
TimingSimpleCPU, and the detailed Out-of-Order (O3) CPU. We will delve into their
architectures, use cases, and performance characteristics, providing detailed experimental
protocols and comparative data to inform your simulation choices.

Introduction to gem5 CPU Models

The gem5 simulator's modular design allows for the interchange of various components, with
the CPU model being one of the most critical choices, directly impacting simulation speed and
accuracy. The selection of a CPU model should align with the specific research question. For
instance, early-stage functional validation might prioritize speed over cycle-level accuracy,
while detailed microarchitectural studies demand a more precise, albeit slower, model.

gemb5 offers several CPU models, but this guide focuses on three fundamental types that
represent a spectrum of trade-offs:

o AtomicSimpleCPU: A simple, in-order CPU model designed for the fastest possible functional
simulation.[1]
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e TimingSimpleCPU: An in-order CPU model that introduces timing to memory accesses,
offering a balance between speed and accuracy.[1]

e O3CPU (Out-of-Order CPU): A detailed, superscalar, out-of-order processor model for high-
fidelity microarchitectural exploration.[2]

Simulations in gem5 can be run in two primary modes:

o System-Call Emulation (SE) Mode: In this mode, gem5 simulates the CPU and memory
system, trapping and emulating system calls made by the application to the host operating
system. SE mode is generally faster and easier to configure.[3]

e Full System (FS) Mode: FS mode simulates a complete hardware system, allowing an
unmodified operating system to boot and run. This mode is more realistic, especially for
studies where OS interactions are significant, but it is also more complex to set up and
slower to simulate.[4]

A Deep Dive into gem5 CPU Models
AtomicSimpleCPU: The Speed Runner

The AtomicSimpleCPU is a functionally-first, in-order CPU model.[1] Its primary design goal is
simulation speed. It achieves this by treating memory accesses as "atomic," meaning they
complete in a single, variable-latency step without modeling the detailed contention and
queuing delays of the memory system.[5] While it receives a latency from the memory system,
the CPU itself does not stall; it can proceed with subsequent instructions, making it a non-
cycle-accurate model.

Key Characteristics:
o Execution Model: In-order, single-cycle instruction execution (except for memory accesses).

» Memory Model: Atomic memory accesses. The simulation proceeds without waiting for
memory responses, though a timing annotation is received.

» Use Cases: Ideal for fast-forwarding to a region of interest in a simulation, functional
verification of code, and studies where detailed cycle-level accuracy of the CPU core is not
the primary concern.
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o Limitations: Not suitable for performance analysis that depends on accurate timing of CPU
pipeline effects or memory system interactions.

TimingSimpleCPU: A Step Towards Realism

The TimingSimpleCPU builds upon the simplicity of the AtomicSimpleCPU by introducing a
more realistic memory timing model.[1] Like its atomic counterpart, it is an in-order model.
However, when a memory access is initiated, the CPU stalls and waits for a response from the
memory system, accurately modeling memory access latencies.[5] This makes it more cycle-
accurate than the AtomicSimpleCPU, particularly for memory-bound workloads.

Key Characteristics:

» Execution Model: In-order, single-cycle instruction execution, but with stalls on memory
accesses.

e Memory Model: Timing-based memory accesses. The CPU waits for the memory system to
respond before proceeding.

o Use Cases: Suitable for studies where the performance of the memory subsystem is a key
factor, but a full out-of-order core model is not necessary. It offers a good balance between
simulation speed and memory-related performance accuracy.

o Limitations: As an in-order model, it does not capture the complexities of modern
superscalar, out-of-order processors, such as instruction-level parallelism.

O3CPU: The Pinnacle of Detalil

The O3CPU is gem5's most detailed and complex CPU model, implementing a superscalar,
out-of-order execution pipeline loosely based on the Alpha 21264.[2] It models the key
components of a modern high-performance CPU, including a reorder buffer (ROB), issue
queues, and physical register files, enabling it to exploit instruction-level parallelism.[6] The
O3CPU uses a timing-based memory model, similar to the TimingSimpleCPU.

Pipeline Stages:

The O3CPU implements a configurable pipeline, with the following key stages[2][7]:
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e Fetch: Fetches instructions from the instruction cache.
e Decode: Decodes instructions into micro-operations.

e Rename: Renames architectural registers to physical registers to eliminate false
dependencies.

 |ssue/Execute/Writeback (IEW): Dispatches instructions to functional units, executes them,
and writes back the results.

o Commit: Commits instructions in-order, making their results architecturally visible.
Key Characteristics:

o Execution Model: Out-of-order, superscalar pipeline.

e Memory Model: Timing-based memory accesses.

o Use Cases: The preferred model for detailed microarchitectural studies, including research
on instruction scheduling, branch prediction, cache coherence protocols, and other
performance-critical aspects of modern CPUs.

« Limitations: The high level of detail makes it the slowest of the three models. Its complexity
also presents a steeper learning curve for configuration and analysis.

Quantitative Performance Comparison

To illustrate the performance trade-offs between the CPU models, the following table
summarizes typical results for simulation speed and simulated performance across a selection
of benchmarks. The data presented here is illustrative and based on trends observed in various
studies. Actual results will vary based on the specific benchmark, system configuration, and
host machine.
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Simulation Speed

. Simulated Cycles Per

CPU Model (Instructions/Secon .

d) Performance (IPC) Instruction (CPI)

. Very High (e.g., > 1 . - -
AtomicSimpleCPU MIPS) High (often unrealistic)  Low (often unrealistic)
o ] Moderate (e.g., 100-

TimingSimpleCPU Moderate Moderate

500 KIPS)

Low (e.g., 10-100 o o
0O3CPU Realistic Realistic

KIPS)

Table 1: lllustrative Performance Comparison of gem5 CPU Models.

O3CPU Microarchitectural Parameters

The O3CPU model is highly configurable, allowing researchers to model a wide range of out-of-
order processor designs. The table below lists some of the key parameters that can be
adjusted in the gem5 configuration scripts.
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Parameter Description Default Value (Typical)
) Number of instructions fetched
fetchwidth
per cycle.
_ Number of instructions
decodeWidth 8
decoded per cycle.
] Number of instructions
renameWidth 8
renamed per cycle.
) ) Number of instructions issued
issueWidth ) ] 8
to functional units per cycle.
o Number of instructions
commitWidth ) 8
committed per cycle.
) Number of entries in the
nuMROBEnNtries 192
Reorder Buffer.
Number of entries in the
numIQEntries Instruction Queue (Issue 64
Queue).
Number of physical integer
numPhysIntRegs ) 256
registers.
Number of physical floating-
numPhysFloatRegs ] ) 256
point registers.
The branch predictor to use
branchPred TournamentBP

(e.g., TournamentBP).

Table 2: Key Microarchitectural Parameters of the O3CPU Model.

Experimental Protocols

This section provides a detailed methodology for conducting a comparative study of the three
CPU models in gem5 using the SPEC CPU® 2017 benchmark suite in Full System (FS) mode.
This protocol is based on established practices for running SPEC benchmarks in gem5.[4]
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Prerequisites

o gemb Installation: A working installation of gem5, compiled for the desired instruction set
architecture (e.g., X86 or ARM).

e SPEC CPU 2017 Benchmark Suite: A licensed copy of the SPEC CPU 2017 benchmark
suite.

o Disk Image and Kernel: A pre-compiled disk image containing the SPEC benchmarks and a
compatible Linux kernel. Resources for creating these are available through the gem5
project.

Configuration Script

The following Python script (spec_cpu_comparison.py) provides a basic framework for running
a SPEC benchmark with a chosen CPU model.

Running the Simulation

o Compile the Configuration: Ensure the Python script is in a directory accessible by gem5.

o Execute the Simulation: Run the simulation from the gem5 directory using the following
command structure. The --cpu-type flag in the configuration script will determine which CPU
model is used.

o Collect and Analyze Results: After the simulation completes, the statistics will be available in
the m5out/stats.txt file. Key metrics to analyze include sim_seconds (simulation time),
system.cpu.ipc (Instructions Per Cycle), and system.cpu.cpi (Cycles Per Instruction).

Visualizing CPU Model Workflows

The following diagrams, generated using the DOT language, illustrate the logical workflows of
the AtomicSimpleCPU, TimingSimpleCPU, and O3CPU models, as well as the experimental
workflow.

AtomicSimpleCPU Workflow
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AtomicSimpleCPU instruction processing flow.

TimingSimpleCPU Workflow
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TimingSimpleCPU instruction processing flow with memory stall.

O3CPU Pipeline Workflow
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High-level pipeline stages of the O3CPU model.

Experimental Workflow
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Workflow for comparing CPU models in gem>.

Conclusion

Choosing the right CPU model in gem5 is a critical decision that balances simulation speed
and accuracy. The AtomicSimpleCPU offers the fastest simulation times, making it ideal for
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functional verification and rapid exploration. The TimingSimpleCPU provides a middle ground
by incorporating realistic memory timing, suitable for studies where memory performance is
key. For the highest fidelity and detailed microarchitectural analysis, the O3CPU is the model of
choice, despite its slower simulation speed.

For researchers, scientists, and drug development professionals, this guide provides the
foundational knowledge to make informed decisions about which CPU model best suits their
research objectives. By understanding the architectural nuances, performance trade-offs, and
experimental methodologies, you can effectively leverage the power of gem5 for your
computational research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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